Cas no 106941-25-7 (Adefovir)

Adefovir Properties

Names and Identifiers

• ((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)phosphonic acid
• PMEA
• 9-[2-phosphonylmethoxyethyl]adenine
• 2-(6-amino-9h-purin-9-yl)ethoxy]methylphosphonic acid
• ((2-(6-amino-9h-purin-9-yl)ethoxy)methyl)-phosphonic aci
• 9-(2-phosphonylmethoxyethyl)adenine
• ((2-(6-Amino-9H-purin-9-yl)ethoxy)-methyl)phosphonic acid
• Adefovir
• Adefovir Dipivoxil
• gs0393
• GS-393
• P-[[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic acid, 9-(2-phosphonylmethoxyethyl)adenine
• Adefovi
• A Duff Vee
• Adefovir API
• Adefovir(PMEA)
• GS 0393
• Adefovir98%
• adefovir ,97%
• GS 393
• 9-(2-(Phosphonomethoxy)ethyl)adenine
• N-(2-Phosphonylmethoxyethyl)adenine
• C8H12N5O4P
• 9-[2-(phosphonomethoxy)ethyl]adenine
• 2-(6-aminopurin-9-yl)ethoxymethylphosphonic acid
• {[2-(6-Amino-9h-Purin-9-Yl)ethoxy]methyl}phosphonic Acid
• N-(2-Phophonomethoxyethyl-2,6-diaminopurine)
• Phosphonic acid, [[2-(6-amino
• adefovir(1-)
• 9-(2-phosphonomethoxyethyl)adenine
• Adefovir (USAN/INN)
• [[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic Acid
• (2-(6-amino-9H-purin-9-yl)ethoxy)methylphosphonic acid
• 9-[(2-phosphonylmethoxy)ethyl]adenine
• ADEFOVIR [MART.]
• AC-012
• ADEFOVIR [MI]
• 9-(2-Phosphorylmethoxyethyl)adenine
• SR-01000945034
• NS00001232
• Phosphonylmethoxyethyl-a
• J05AF08
• BA166179
• NCGC00160539-02
• P-[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-phosphonic acid
• 9-[3-(Phosphonomethoxy)ethyl]adenine (PMEA)
• ADEFOVIR [INN]
• Z1741977297
• Phosphonic acid, [[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-
• P-[[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic acid
• FT-0601785
• 9-[2-phosphonomethoxyethyl]adenine
• PMEA, GS-393, 9-(2-Phosphonylmethoxyethyl)adenine
• BCP22955
• CHEMBL484
• D02768
• SCHEMBL49373
• UNII-6GQP90I798
• CHEBI:134512
• 106941-25-7
• SUPKOOSCJHTBAH-UHFFFAOYSA-N
• DTXSID6046214
• Q-200594
• CAS-106941-25-7
• ADEFOVIR [VANDF]
• BRN 3561094
• EN300-6733813
• [2-(6-Amino-purin-9-yl)-ethoxymethyl]-phosphonic acid(PMEA)
• hydrogen {[2-(6-amino-9H-purin-9-yl)ethoxy]methyl}phosphonate
• (PMEA)[2-(6-Amino-purin-9-yl)-ethoxymethyl]-phosphonic acid
• Phosphonic acid, ((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)-
• ((2-6-amino-9H-purin-9-yl) ethoxy) methyl)- phosphonic acid.
• Adefovir, >=98% (HPLC)
• Q353551
• HY-B1826
• KS-5018
• HSDB 8079
• SY015278
• NCGC00160539-01
• Phosphonic acid, ((2-6-amino-9H-purin-9-YL)ethoxy)methyl
• AMD3100 and PMEA
• ADEFOVIR [USAN]
• SR-01000945034-1
• 5HG
• DB13868
• GS-0393
• ADEFOVIR (MART.)
• Tox21_111882
• CHEBI:2469
• [2-(6-amino-9H-purin-9-yl)ethoxy]methylphosphonic acid
• Adefovir [USAN:INN:BAN]
• ADEFOVIR [WHO-DD]
• 106941-25-7 (free acid)
• DRG-0156
• DTXCID4026214
• 6GQP90I798
• MFCD00866943
• [2-(6-Amino-purin-9-yl)-ethoxymethyl]-phosphonic acid
• 9-PMEA
• Adefovirum
• BDBM50001103
• s5068
• AKOS005259246
• CS-0013877
• A801540
• BRD-K77484724-001-02-0
• BRD-K77484724-001-03-8
• Adefovir; P-[[2-(6-Amino-9H-purin-9-yl)ethoxy]methyl]phosphonic acid; 9-(2-phosphonylmethoxyethyl)adenine; PMEA; GS-393
• ADEFOVIR
• 9-(2-Phosphonylmethoxyethyl)adenine
• +Expand

• MDL： MFCD00866943
• InChIKey： SUPKOOSCJHTBAH-UHFFFAOYSA-N
• Inchi： 1S/C8H12N5O4P/c9-7-6-8(11-3-10-7)13(4-12-6)1-2-17-5-18(14,15)16/h3-4H,1-2,5H2,(H2,9,10,11)(H2,14,15,16)
• SMILES： P(C([H])([H])OC([H])([H])C([H])([H])N1C([H])=NC2=C(N([H])[H])N=C([H])N=C12)(=O)(O[H])O[H]
• BRN： 3561094

Computed Properties

• Exact Mass: 273.06300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 273.06269
• Heavy Atom Count: 18
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 136

Experimental Properties

• LogP: 0.14150
• PSA: 146.19000
• Boiling Point: 632.5±65.0 °C at 760 mmHg
• Melting Point: >260 ºC
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 336.3±34.3 °C
• Solubility: 0.1 M NaOH: ≥5mg/mL
• Color/Form: Powder
• Solubility: Uncertain.
• pka: pKa1 2.0, pKa2 6.8(at 25℃)
• Density: 1.88

Adefovir Security Information

• Symbol: GHS06
• RTECS：SZ6563500
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2585 8/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：−20°C
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：6.1

Adefovir Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%